Cas no 2098048-25-8 (2-Azido-1-(6-(hydroxymethyl)indolin-1-yl)ethan-1-one)

• Product Name: 2-Azido-1-(6-(hydroxymethyl)indolin-1-yl)ethan-1-one
• CAS No: 2098048-25-8
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 4774413
• Update Time: 2025-10-21

2-Azido-1-(6-(hydroxymethyl)indolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(6-(hydroxymethyl)indolin-1-yl)ethan-1-one
• 2-azido-1-[6-(hydroxymethyl)-2,3-dihydroindol-1-yl]ethanone
• 2-Azido-1-(6-(hydroxymethyl)indolin-1-yl)ethan-1-one

• Inchi： 1S/C11H12N4O2/c12-14-13-6-11(17)15-4-3-9-2-1-8(7-16)5-10(9)15/h1-2,5,16H,3-4,6-7H2
• InChI Key： OADKXIUBYCJTPD-UHFFFAOYSA-N
• SMILES： O=C(CN=[N+]=[N-])N1C2C=C(CO)C=CC=2CC1

Computed Properties

• Exact Mass: 232.09602564 g/mol
• Monoisotopic Mass: 232.09602564 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 232.24
• XLogP3: 1.5
• Topological Polar Surface Area: 54.9

Additional information on 2-Azido-1-(6-(hydroxymethyl)indolin-1-yl)ethan-1-one

Comprehensive Overview of 2-Azido-1-(6-(hydroxymethyl)indolin-1-yl)ethan-1-one (CAS No. 2098048-25-8)

The compound 2-Azido-1-(6-(hydroxymethyl)indolin-1-yl)ethan-1-one (CAS No. 2098048-25-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring an azido group and a hydroxymethylindoline moiety, makes it a valuable intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in click chemistry, a technique widely used for bioconjugation and labeling in pharmaceutical development.

In recent years, the demand for heterocyclic compounds like 2-Azido-1-(6-(hydroxymethyl)indolin-1-yl)ethan-1-one has surged due to their role in designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications align with the growing focus on targeted drug delivery and precision medicine, which are among the most searched topics in biomedical research. The compound’s azide functionality allows for efficient coupling with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern bioorthogonal chemistry.

Another area where 2-Azido-1-(6-(hydroxymethyl)indolin-1-yl)ethan-1-one shows promise is in the development of fluorescent probes and imaging agents. Its indoline scaffold is amenable to modifications that enhance photophysical properties, making it suitable for live-cell imaging and diagnostic applications. This aligns with the increasing interest in non-invasive diagnostics and theranostics, as evidenced by frequent searches for these terms in scientific literature and AI-driven platforms.

The synthesis of 2-Azido-1-(6-(hydroxymethyl)indolin-1-yl)ethan-1-one typically involves multi-step organic reactions, including N-alkylation and azidation. Its hydroxymethyl group provides a handle for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This flexibility is crucial for optimizing drug candidates, particularly in the context of kinase inhibitors and GPCR modulators, which dominate current drug discovery pipelines.

From a commercial perspective, 2-Azido-1-(6-(hydroxymethyl)indolin-1-yl)ethan-1-one is available through specialized chemical suppliers catering to pharmaceutical R&D and academic research. Its CAS No. 2098048-25-8 ensures precise identification in regulatory and procurement processes. The compound’s relevance to high-throughput screening and fragment-based drug design further underscores its utility in modern drug discovery workflows.

In conclusion, 2-Azido-1-(6-(hydroxymethyl)indolin-1-yl)ethan-1-one represents a versatile building block with broad applications in medicinal chemistry and chemical biology. Its integration into cutting-edge research areas like click chemistry and targeted therapeutics ensures its continued relevance in the scientific community. As interest in personalized medicine and bioconjugation techniques grows, this compound is poised to play a pivotal role in advancing innovative therapeutic strategies.